Cas no 2172593-93-8 (5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172593-93-8
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6233333
• PubChem ID: 165597893
• Update Time: 2025-10-05

5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• 2172593-93-8
• EN300-1594274

• Inchi： 1S/C11H20N4O2/c1-7(2)5-6-15-10(8(3)17-4)9(11(12)16)13-14-15/h7-8H,5-6H2,1-4H3,(H2,12,16)
• InChI Key： SVZYXRLSVVWEEA-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1CCC(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

5-(1-Methoxyethyl)-1-(3-Methylbutyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172593-93-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are well-known for their versatility and reactivity in synthetic chemistry. The structure of this molecule incorporates a carboxamide group, a triazole ring, and an alkyl chain with specific substituents that contribute to its unique properties.

Recent studies have highlighted the importance of triazole-based compounds in drug discovery and materials science. The presence of the carboxamide group in this molecule makes it a potential candidate for peptide synthesis or as a bioisostere in medicinal chemistry. Additionally, the methoxyethyl and 3-methylbutyl substituents enhance the molecule's solubility and stability, making it suitable for applications in diverse environments.

The synthesis of 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that typically includes the formation of the triazole ring through click chemistry or other coupling reactions. The use of click chemistry has been increasingly favored due to its efficiency and selectivity in forming stable triazole rings under mild conditions. This approach not only ensures high yields but also minimizes the formation of by-products, making it an eco-friendly synthesis method.

In terms of applications, this compound has shown promise in the development of advanced materials. Its triazole ring can act as a building block for constructing supramolecular assemblies or polymer networks with tailored properties. Furthermore, the carboxamide group can participate in hydrogen bonding interactions, which are crucial for designing self-healing materials or stimuli-responsive systems.

Recent research has also explored the use of this compound in agricultural chemistry. The methoxyethyl substituent imparts lipophilic properties to the molecule, which can enhance its bioavailability when used as a pesticide or herbicide. Moreover, its ability to form stable complexes with metal ions makes it a potential candidate for chelating agents or catalysts in agrochemical formulations.

The structural versatility of 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide allows for further functionalization to tailor its properties for specific applications. For instance, modifying the alkyl chain or introducing additional functional groups can expand its utility in fields such as sensors, drug delivery systems, or electronic materials.

In conclusion, 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172593-93-8) is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it a valuable tool in synthetic chemistry and material science. As research continues to uncover new applications and synthesis methods for this compound, its role in advancing technological and pharmaceutical innovations is expected to grow significantly.